Cas no 13562-81-7 (Acetoacetic Acid 3-Pentyl Ester)

Acetoacetic Acid 3-Pentyl Ester structure
13562-81-7 structure
Product Name:Acetoacetic Acid 3-Pentyl Ester
CAS No:13562-81-7
MF:C9H16O3
MW:172.221543312073
MDL:MFCD00059415
CID:119730
Update Time:2025-04-18

Acetoacetic Acid 3-Pentyl Ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-,1-ethylpropyl ester
    • 3-Pentyl Acetoacetate
    • 3-Amyl Acetoacetate
    • Acetoacetic Acid 3-Amyl Ester
    • Acetoacetic Acid 3-Pentyl Ester
    • pentan-3-yl 3-oxobutanoate
    • Acetoacetic acid 1-ethylpropyl ester
    • Acetoacetic Acid 3-Pentyl Ester 3-Amyl Acetoacetate Acetoacetic Acid 3-Amyl Ester
    • MDL: MFCD00059415
    • Inchi: 1S/C9H16O3/c1-4-8(5-2)12-9(11)6-7(3)10/h8H,4-6H2,1-3H3
    • InChI Key: PFTIWTQFHWICDR-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)=O)=O)C(CC)CC

Computed Properties

  • Exact Mass: 172.11000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,96 g/cm3
  • Boiling Point: 213°C
  • Flash Point: 82.4°C
  • Refractive Index: 1.4240-1.4290
  • PSA: 43.37000
  • LogP: 1.69730
  • Solubility: Not determined

Acetoacetic Acid 3-Pentyl Ester Security Information

Acetoacetic Acid 3-Pentyl Ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Acetoacetic Acid 3-Pentyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160557-1ml
Acetoacetic Acid 3-Pentyl Ester
13562-81-7 >97.0%(GC)
1ml
¥57.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160557-25ML
Acetoacetic Acid 3-Pentyl Ester
13562-81-7 >97.0%(GC)
25ml
¥826.90 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A0813-25ml
Acetoacetic Acid 3-Pentyl Ester
13562-81-7 95.0%(GC)
25ml
¥1560.0 2022-06-10
TRC
A192360-250mg
Acetoacetic Acid 3-Pentyl Ester
13562-81-7
250mg
$ 50.00 2022-06-08
TRC
A192360-500mg
Acetoacetic Acid 3-Pentyl Ester
13562-81-7
500mg
$ 65.00 2022-06-08
TRC
A192360-2.5g
Acetoacetic Acid 3-Pentyl Ester
13562-81-7
2.5g
$ 95.00 2022-06-08
Ambeed
A159007-25g
Acetoaceticacid3-pentylester
13562-81-7 97%
25g
$85.0 2024-04-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0813-25ML
3-Pentyl Acetoacetate
13562-81-7 >97.0%(GC)
25ml
¥820.00 2024-04-17
abcr
AB135529-25 ml
Acetoacetic acid sec-amyl ester, 95%; .
13562-81-7 95%
25 ml
€210.10 2024-04-19
abcr
AB135529-25ml
Acetoacetic acid sec-amyl ester, 95%; .
13562-81-7 95%
25ml
€201.00 2025-02-18

Acetoacetic Acid 3-Pentyl Ester Production Method

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